Praseodymium triiodate

Specification

• CAS No.: 14945-15-4
• Molecular Formula: I3O9Pr
• Molecular Weight: 665.62 g/mol
• IUPAC Name: praseodymium(3+);triiodate
• Standard InChI: InChI=1S/3HIO3.Pr/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• Standard InChI Key: CIFGBMZYGQOOKC-UHFFFAOYSA-K
• SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Pr+3]
• Canonical SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Pr+3]

Introduction

Chemical Properties and Structure

Praseodymium triiodate is characterized by the presence of praseodymium in its trivalent state (Pr³⁺), which is the most stable oxidation state for this element. The compound features the following key properties:

Property	Value or Description
Chemical Formula	Pr(IO3)3
Molecular Weight	Approximately 677.62 g/mol
Appearance	Crystalline solid
Coordination Number of Pr³⁺	9
Pr–O Bond Distances	2.36–2.96 Å
Solubility	Poorly soluble in water

The chemical structure of praseodymium triiodate involves complex coordination geometries. The praseodymium ion (Pr³⁺) is typically bonded to nine oxygen atoms from the iodate groups, forming a coordination polyhedron. The iodate anions (IO3⁻) function as both terminal and bridging ligands, creating a three-dimensional network structure.

Synthesis Methods

Several methods have been developed for the synthesis of praseodymium triiodate, each offering different advantages in terms of product purity, crystal size, and morphological control.

Precipitation Reaction

The most common synthesis route involves a direct precipitation reaction between praseodymium(III) nitrate and potassium iodate in an aqueous solution:

Pr(NO3)3 + 3 KIO3 → Pr(IO3)3 + 3 KNO3

This reaction is typically carried out in a hot aqueous solution to enhance the reaction rate and improve crystallinity of the product. The resulting precipitate can be filtered, washed, and dried to obtain the desired product.

Soft-Chemical Route

Drawing parallels from the synthesis of lanthanum triiodate, a time-efficient soft-chemical route can be employed for preparing praseodymium triiodate nanoparticles. This method involves:

• Dissolution of praseodymium nitrate hexahydrate (Pr(NO3)3·6H2O) in water

• Separate dissolution of sodium iodate (NaIO3) in water

• Mixing the two solutions in a 1:3 molar ratio ([Pr]³⁺:[IO3]⁻)

• Heat treatment of the resulting precipitate to improve crystallinity

This approach is significantly faster than conventional hydrothermal methods, requiring only hours rather than days to complete.

Solid-State Reaction

Solid-state reactions between praseodymium oxide (Pr2O3) and iodic acid (HIO3) at elevated temperatures can also yield praseodymium triiodate. This method typically requires precise control of temperature and atmosphere to ensure complete reaction and phase purity.

Crystal Structure

Praseodymium triiodate exhibits polymorphism, crystallizing in different structural forms depending on the synthesis conditions and thermal treatment.

Monoclinic Structure

One polymorph of Pr(IO3)3 crystallizes in the monoclinic P21/c space group. In this structure:

• Pr³⁺ is coordinated to nine O²⁻ atoms

• The Pr–O bond distances range from 2.44 to 2.87 Å

• There are nine inequivalent O²⁻ sites with different coordination environments

• The structure is three-dimensional, with complex connectivity between coordination polyhedra

Orthorhombic Structure

Another polymorph crystallizes in the orthorhombic Pmmn space group with the following characteristics:

• The structure remains three-dimensional

• Pr³⁺ maintains 9-coordinate geometry with nine O²⁻ atoms

• Pr–O bond distances show a slightly different range (2.36–2.96 Å)

• Four inequivalent O²⁻ sites exist in this structure

• The first O²⁻ site is bonded to one Pr³⁺ and one I⁵⁺ atom with an O–I bond length of 1.87 Å

• The second O²⁻ site forms a distorted water-like geometry with one Pr³⁺ and two equivalent I⁵⁺ atoms, with both O–I bond lengths measuring 2.12 Å

• The third and fourth O²⁻ sites display more complex coordination geometries with varying bond distances

This structural diversity contributes to the interesting physical and chemical properties of the compound.

Thermal Properties

The thermal behavior of praseodymium triiodate provides insights into its stability and potential applications at elevated temperatures.

Thermal Decomposition

When heated, praseodymium triiodate undergoes a complex decomposition process that can be represented by the following reaction:

7 Pr(IO3)3 → Pr5(IO6)3 + Pr2O3 + 9 I2 + 21 O2

This decomposition results in the formation of mixed praseodymium oxides, iodine gas, and oxygen. The process likely occurs through multiple intermediate steps, involving the formation of various oxoiodates before complete decomposition.

Applications

Praseodymium triiodate and related compounds have potential applications in various technological fields, leveraging their unique structural, optical, and chemical properties.

Non-linear Optics

By analogy with other rare earth iodates like lanthanum iodate, praseodymium triiodate may exhibit non-linear optical properties, making it potentially useful in frequency conversion devices, optical parametric oscillators, and other photonic applications.

Catalysis

The unique coordination environment and redox properties of praseodymium in the triiodate form suggest potential applications in heterogeneous catalysis, particularly for oxidation reactions or selective transformations.

Materials Science

The structural complexity and thermal behavior of praseodymium triiodate make it an interesting candidate for fundamental studies in materials science, contributing to the understanding of structure-property relationships in complex inorganic materials.

Comparison with Other Rare Earth Iodates

Praseodymium triiodate shares many characteristics with other rare earth iodates, but also displays distinctive features related to the electronic configuration of praseodymium.

Property	Pr(IO3)3	La(IO3)3	Ce(IO3)3
Crystal System	Monoclinic (P21/c) or Orthorhombic (Pmmn)	α-form and δ-form	Similar to other lanthanide iodates
Synthesis Method	Precipitation, soft-chemical	Precipitation, hydrothermal, soft-chemical	Precipitation, hydrothermal
Color	Light green (typical for Pr³⁺ compounds)	White	Slightly yellowish
Thermal Stability	Decomposes to form Pr5(IO6)3, Pr2O3, I2, and O2	Similar decomposition pattern	Similar decomposition pattern